
Physical properties of "2-(2-Bromoethyl)-1,3-
dioxane" (boiling point, density)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(2-Bromoethyl)-1,3-dioxane

Cat. No.: B048130 Get Quote

Technical Guide: Physical Properties of 2-(2-
Bromoethyl)-1,3-dioxane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-(2-
Bromoethyl)-1,3-dioxane (CAS No. 33884-43-4), a valuable reagent in organic synthesis. The

information is presented to be a reliable resource for laboratory and development applications.

Physical Properties
The physical characteristics of 2-(2-Bromoethyl)-1,3-dioxane have been compiled from

various chemical data sources. A summary of these properties is provided in the table below for

quick reference.

Property Value Conditions

Boiling Point 67-70 °C at 2.8 mmHg

221.1 °C at 760 mmHg

Density 1.431 g/mL at 25 °C
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While specific experimental documentation for the determination of the physical properties of 2-
(2-Bromoethyl)-1,3-dioxane is not readily available in the public domain, generalized and

widely accepted methodologies for these measurements are detailed below.

1. Determination of Boiling Point at Reduced Pressure (Vacuum Distillation)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For compounds that may decompose at their atmospheric boiling point, the boiling

point is determined at a reduced pressure.

Apparatus: A vacuum distillation setup is assembled, which includes a round-bottom flask, a

distillation head with a thermometer, a condenser, a receiving flask, and a vacuum pump with

a manometer to measure the pressure.

Procedure:

The liquid sample, 2-(2-Bromoethyl)-1,3-dioxane, is placed in the round-bottom flask

along with boiling chips or a magnetic stirrer to ensure smooth boiling.

The system is sealed, and the vacuum pump is turned on to reduce the pressure to the

desired level, as measured by the manometer (e.g., 2.8 mmHg).

The flask is gently heated. The temperature is monitored closely.

The boiling point is recorded as the temperature at which the vapor and liquid are in

equilibrium, characterized by a steady condensation of the liquid on the thermometer bulb

and a constant temperature reading.

2. Determination of Density

The density of a liquid is its mass per unit volume. A common and accurate method for

determining the density of a liquid is using a pycnometer or a density meter.

Apparatus: A pycnometer (a glass flask with a precise volume), a balance, and a

temperature-controlled water bath.

Procedure:
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The empty pycnometer is cleaned, dried, and its mass is accurately weighed.

The pycnometer is filled with the liquid sample, 2-(2-Bromoethyl)-1,3-dioxane, ensuring

no air bubbles are trapped.

The filled pycnometer is placed in a temperature-controlled water bath to bring the liquid to

a specific temperature (e.g., 25 °C). The volume of the liquid is adjusted to the calibration

mark of the pycnometer.

The outside of the pycnometer is carefully dried, and its total mass is weighed.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer

from the mass of the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Synthesis Workflow
The synthesis of 2-(2-Bromoethyl)-1,3-dioxane can be achieved through the reaction of

acrolein with 1,3-propanediol in the presence of hydrogen bromide. The following diagram

illustrates the workflow for this synthesis.

Acrolein +
1,3-Propanediol +
Hydrogen Bromide

Reaction in
Dichloromethane

Mixing Aqueous Workup
(e.g., NaHCO3 wash)

Quenching
Drying of

Organic Layer
(e.g., MgSO4)

Separation Purification by
Vacuum Distillation

Filtration & Evaporation 2-(2-Bromoethyl)-1,3-dioxaneIsolation

Click to download full resolution via product page

Caption: Synthesis workflow for 2-(2-Bromoethyl)-1,3-dioxane.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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